Cas no 1803708-07-7 (4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine
• CAS No: 1803708-07-7
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4851274
• Update Time: 2025-10-31

4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine

• Inchi： 1S/C9H12F2N2O2/c1-14-6-3-5(4-12)7(8(10)11)9(13-6)15-2/h3,8H,4,12H2,1-2H3
• InChI Key： VUNFAFLVICBYJG-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CN)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 0.9
• Topological Polar Surface Area: 57.4

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine

Research Brief on 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine (CAS: 1803708-07-7)

The compound 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine (CAS: 1803708-07-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and targeted therapeutics.

One of the key areas of interest is the compound's role as a building block for the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine make it a valuable scaffold for designing selective inhibitors. Recent publications in journals such as the Journal of Medicinal Chemistry highlight its utility in the synthesis of potent and selective inhibitors for specific kinase targets, with improved pharmacokinetic properties.

In addition to its applications in kinase inhibition, this compound has also been explored for its potential in prodrug design. The difluoromethyl group, in particular, has been leveraged to enhance metabolic stability and bioavailability. A 2023 study published in Bioorganic & Medicinal Chemistry Letters demonstrated the successful incorporation of this moiety into prodrug candidates, resulting in improved in vivo efficacy and reduced toxicity profiles. These findings underscore the versatility of 1803708-07-7 in medicinal chemistry.

Another notable advancement is the use of 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine in the development of covalent inhibitors. The aminomethyl group provides a handle for covalent modification of target proteins, enabling irreversible binding and prolonged pharmacological effects. Recent work by researchers at leading pharmaceutical companies has shown that derivatives of this compound can achieve high selectivity and potency against challenging targets, such as KRAS mutants, which are notoriously difficult to drug.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of 1803708-07-7. Current methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient and sustainable synthetic strategies. A 2024 preprint on ChemRxiv details a novel catalytic approach that significantly improves yield and reduces waste, paving the way for broader application of this compound in industrial settings.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2,6-dimethoxypyridine (CAS: 1803708-07-7) represents a versatile and valuable tool in modern drug discovery. Its unique structural features enable diverse applications, from kinase inhibition to prodrug design and covalent targeting. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies will likely focus on further optimizing its properties and expanding its applicability to new therapeutic areas.